Cas no 1150617-64-3 (7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine)

• Product Name: 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine
• CAS No: 1150617-64-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD12024540
• CID: 1099852
• PubChem ID: 40152299
• Update Time: 2025-07-02

7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine
• 7-chloro-1-(propan-2-yl)-1H-pyrrolo[2,3-c]pyridine
• 7-chloro-1-isopropyl-1H-pyrrolo[2,3-c]pyridine
• 7-chloro-1-propan-2-ylpyrrolo[2,3-c]pyridine
• 7-chloranyl-1-propan-2-yl-pyrrolo[2,3-c]pyridine
• A803300
• FT-0656168
• KB-199948
• AKOS015918675
• MFCD12024540
• SY270879
• DA-15247
• SCHEMBL2228004
• 1150617-64-3
• DTXSID10654018
• 7-chloro-1-isopropyl-pyrrolo[2,3-c]pyridine
• AT32614
• 7-Chloro-1-isopropyl-6-azaindole

• MDL： MFCD12024540
• Inchi： 1S/C10H11ClN2/c1-7(2)13-6-4-8-3-5-12-10(11)9(8)13/h3-7H,1-2H3
• InChI Key： GLBBWDZEMFWXGO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C=CN2C(C)C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine

Introduction to 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine (CAS No. 1150617-64-3)

7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 1150617-64-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its role in the development of bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry.

The structural framework of 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with a chlorine substituent at the 7-position and an isopropyl group at the 1-position. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, making it a versatile intermediate for synthesizing more complex pharmacophores. The presence of the chlorine atom enhances the electrophilicity of the ring system, facilitating further functionalization through nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for optimizing drug-like properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrrolopyridines have emerged as a privileged scaffold due to their ability to modulate various biological targets. The compound 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine has been explored in several preclinical studies as a precursor for molecules targeting neurological disorders, inflammatory conditions, and cancer. Its structural features make it an attractive candidate for further derivatization to achieve desired pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing analogs of this compound that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory activity against several kinases, suggesting its utility in developing targeted therapies.

The synthesis of 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the formation of the pyrrole-pyridine core through cyclization reactions, followed by functional group interconversions to introduce the chlorine and isopropyl substituents. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to enhance yield and selectivity in these transformations.

The pharmacological profile of 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine has been investigated through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between this compound and biological targets based on its 3D structure and electronic properties. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide insights into the binding mode of the compound within its target proteins.

In addition to its kinase inhibition potential, 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine has been explored for its antimicrobial properties. Antibiotic resistance remains a significant global health challenge, prompting researchers to discover new antimicrobial agents with novel mechanisms of action. The unique structural features of this compound have been found to disrupt bacterial cell membranes and interfere with essential metabolic processes, demonstrating its potential as an antimicrobial agent.

The development of 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine into a clinical candidate involves rigorous optimization processes to improve its pharmacological properties. Key considerations include enhancing solubility, reducing toxicity, and improving bioavailability. Medicinal chemists employ structure-activity relationship (SAR) studies to systematically modify various parts of the molecule and assess changes in biological activity. These studies provide valuable insights into how different structural features influence drug efficacy and safety.

The future prospects for 7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine are promising given its diverse range of potential applications. Ongoing research aims to expand its therapeutic index by exploring new derivatives that exhibit enhanced potency and selectivity against specific disease targets. Furthermore, advances in drug delivery systems may enable more effective administration of this compound in clinical settings.

In conclusion,7-chloro-1-(1-methylethyl)-1H-Pyrrolo[2,3-c]pyridine (CAS No. 1150617-64-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential as a kinase inhibitor,* antimicrobial agent,* and precursor for more complex therapeutics positions it as a valuable asset in ongoing drug discovery efforts.* As research continues,* further insights into its pharmacological properties* will likely uncover new opportunities for therapeutic intervention.* The synthesis* optimization*and exploration*of this compound underscore*the importance*of heterocyclic scaffolds*in modern medicinal chemistry.* With continued innovation,* 7-chloro-1-(methyl ethyl)-substituted-pyrrolopyridines may play*an increasingly pivotal role*in addressing some*of today's most pressing medical challenges.*